Cas no 2228989-26-0 (2-chloro-3-(3-methylazetidin-3-yl)oxy-5-(trifluoromethyl)pyridine)

2-chloro-3-(3-methylazetidin-3-yl)oxy-5-(trifluoromethyl)pyridine structure
2228989-26-0 structure
Product Name:2-chloro-3-(3-methylazetidin-3-yl)oxy-5-(trifluoromethyl)pyridine
CAS No:2228989-26-0
MF:C10H10ClF3N2O
MW:266.647411823273
CID:5867530
PubChem ID:165798329
Update Time:2025-07-21

2-chloro-3-(3-methylazetidin-3-yl)oxy-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-3-(3-methylazetidin-3-yl)oxy-5-(trifluoromethyl)pyridine
    • 2-chloro-3-[(3-methylazetidin-3-yl)oxy]-5-(trifluoromethyl)pyridine
    • EN300-1960510
    • 2228989-26-0
    • Inchi: 1S/C10H10ClF3N2O/c1-9(4-15-5-9)17-7-2-6(10(12,13)14)3-16-8(7)11/h2-3,15H,4-5H2,1H3
    • InChI Key: DKKUETPQZFMQDF-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC(C(F)(F)F)=CN=1)OC1(C)CNC1

Computed Properties

  • Exact Mass: 266.0433751g/mol
  • Monoisotopic Mass: 266.0433751g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 34.2Ų

2-chloro-3-(3-methylazetidin-3-yl)oxy-5-(trifluoromethyl)pyridine Pricemore >>

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Additional information on 2-chloro-3-(3-methylazetidin-3-yl)oxy-5-(trifluoromethyl)pyridine

Comprehensive Overview of 2-chloro-3-(3-methylazetidin-3-yl)oxy-5-(trifluoromethyl)pyridine (CAS No. 2228989-26-0)

The compound 2-chloro-3-(3-methylazetidin-3-yl)oxy-5-(trifluoromethyl)pyridine (CAS No. 2228989-26-0) is a highly specialized chemical entity that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. With its unique structural features, including a pyridine core substituted with a chloro group, a trifluoromethyl moiety, and a 3-methylazetidin-3-yl)oxy side chain, this molecule exhibits remarkable potential for diverse applications. Researchers are particularly interested in its role as a key intermediate in the synthesis of novel bioactive compounds, given its ability to modulate molecular interactions and enhance pharmacokinetic properties.

In recent years, the demand for trifluoromethyl-containing compounds has surged, driven by their enhanced metabolic stability and lipophilicity, which are critical for drug design. The presence of the trifluoromethyl group in 2-chloro-3-(3-methylazetidin-3-yl)oxy-5-(trifluoromethyl)pyridine aligns with this trend, making it a valuable building block for medicinal chemistry. Additionally, the azetidine ring, a four-membered nitrogen heterocycle, is increasingly explored in drug discovery due to its conformational rigidity and ability to improve target binding affinity. This compound’s structural complexity and functional diversity position it as a promising candidate for addressing challenges in crop protection and disease management.

The synthesis and characterization of 2-chloro-3-(3-methylazetidin-3-yl)oxy-5-(trifluoromethyl)pyridine involve advanced organic chemistry techniques, including cross-coupling reactions and heterocyclic ring formation. Its CAS No. 2228989-26-0 serves as a unique identifier, facilitating accurate referencing in scientific literature and regulatory documentation. As the pharmaceutical industry shifts toward precision medicine and sustainable agriculture, this compound’s relevance continues to grow, with researchers investigating its potential in enzyme inhibition and receptor modulation.

From an industrial perspective, scalability and purity are critical factors for 2-chloro-3-(3-methylazetidin-3-yl)oxy-5-(trifluoromethyl)pyridine. Manufacturers are optimizing synthetic routes to ensure high yield and minimal environmental impact, aligning with global green chemistry initiatives. Analytical methods such as HPLC and NMR spectroscopy are employed to verify its structural integrity and purity, ensuring compliance with stringent quality standards. The compound’s stability under various storage conditions is also a key consideration for logistics and supply chain management.

Emerging trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of 2-chloro-3-(3-methylazetidin-3-yl)oxy-5-(trifluoromethyl)pyridine. Virtual screening and molecular docking studies leverage its structural features to predict interactions with biological targets, accelerating the identification of lead compounds. This synergy between experimental and computational approaches underscores the compound’s versatility in modern research paradigms.

In conclusion, 2-chloro-3-(3-methylazetidin-3-yl)oxy-5-(trifluoromethyl)pyridine (CAS No. 2228989-26-0) represents a cutting-edge chemical tool with broad applicability across life sciences. Its innovative design and functional groups cater to the evolving needs of drug development and agrochemical innovation, making it a focal point for future scientific advancements. As research progresses, this compound is poised to play a pivotal role in addressing global health and sustainability challenges.

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